molecular formula C16H10ClNO3S B8345245 2-[(1-Benzothien-3-ylcarbonyl)amino]-4-chlorobenzoic acid

2-[(1-Benzothien-3-ylcarbonyl)amino]-4-chlorobenzoic acid

Cat. No. B8345245
M. Wt: 331.8 g/mol
InChI Key: LOKHUFQCVYZWRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(1-Benzothien-3-ylcarbonyl)amino]-4-chlorobenzoic acid is a useful research compound. Its molecular formula is C16H10ClNO3S and its molecular weight is 331.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-[(1-Benzothien-3-ylcarbonyl)amino]-4-chlorobenzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(1-Benzothien-3-ylcarbonyl)amino]-4-chlorobenzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-[(1-Benzothien-3-ylcarbonyl)amino]-4-chlorobenzoic acid

Molecular Formula

C16H10ClNO3S

Molecular Weight

331.8 g/mol

IUPAC Name

2-(1-benzothiophene-3-carbonylamino)-4-chlorobenzoic acid

InChI

InChI=1S/C16H10ClNO3S/c17-9-5-6-11(16(20)21)13(7-9)18-15(19)12-8-22-14-4-2-1-3-10(12)14/h1-8H,(H,18,19)(H,20,21)

InChI Key

LOKHUFQCVYZWRO-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=CS2)C(=O)NC3=C(C=CC(=C3)Cl)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 2 mL vial, methyl 2-amino-4-chlorobenzoate (7.4 mg, 40 μmol) was dissolved into a mixture of 655 μL DCE and 120 μL DMA, followed by addition of DIPEA (600 μmol, 15 eq.). Benzo[b]thiophene-3-carboxylic acid (21.4 mg, 120 μmol, 3 eq.) and POCl3 (18.2 mg, 120 μmol, 3 eq.) were added. The reaction mixture was capped and stirred at room temperature overnight. Another 700 μL of DCE was added to the reaction mixture along with the following resin bound reagents: a resin bound diethylene triamine (PL-DETA, Polymer Labs, 297 μmol, 7.4 eq.) and a hydroxide ion exchange resin (PL-MP Hydroxide, Polymer Labs, 800 μmol, 20 eq.). The vial was recapped and shaken at room temperature overnight. The resin in the reaction mixture was filtered off, rinsed with 300 μL of MeOH and discarded. The combined filtrates were concentrated down in vacuo. The residue was re-dissolved into 1 mL of DMA and 280 μL of 1M aqueous NaOH. The solution was stirred at room temperature overnight. The desired product was isolated directly from this solution via reverse phase C18 preparative HPLC (water/acetonitrile w/0.1% formic acid, 30%-100% eluant gradient) to yield the final product (2.9 mg, 95% purity). MS (EI) for C16H10ClNO3S: 332 (M+H).
Name
Quantity
700 μL
Type
solvent
Reaction Step One
Quantity
7.4 mg
Type
reactant
Reaction Step Two
Name
Quantity
655 μL
Type
solvent
Reaction Step Two
Name
Quantity
120 μL
Type
solvent
Reaction Step Two
Name
Quantity
600 μmol
Type
reactant
Reaction Step Three
Quantity
21.4 mg
Type
reactant
Reaction Step Four
Name
Quantity
18.2 mg
Type
reactant
Reaction Step Four
Quantity
297 μmol
Type
reactant
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
[Compound]
Name
hydroxide ion
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eight
Yield
30%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.